Cas no 332849-43-1 ((3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid)

• Product Name: (3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid
• CAS No: 332849-43-1
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 3072094
• Update Time: 2025-11-01

(3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid

• Inchi： 1S/C13H13NO4/c15-11-7-10(6-9-4-2-1-3-5-9)13(18)14(11)8-12(16)17/h1-5,10H,6-8H2,(H,16,17)
• InChI Key： QRCBYVIWCYKBLB-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2)CC(N1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

(3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid

Compound Introduction: (3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid (CAS No. 332849-43-1)

The compound (3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid, identified by the CAS number 332849-43-1, is a significant molecule in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, characterized by its pyrrolidinone core structure, which is a crucial scaffold in the development of various bioactive molecules. The presence of both carbonyl groups and a benzyl substituent in its molecular framework suggests potential functionalities that make it a valuable candidate for further investigation in drug discovery and molecular pharmacology.

In recent years, there has been growing interest in pyrrolidinone derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in modulating enzyme activities, interacting with biological targets, and serving as intermediates in the synthesis of more complex pharmacophores. The specific arrangement of functional groups in (3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid positions it as a promising candidate for further structural optimization and functionalization.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, pyrrolidinone derivatives have been reported to exhibit inhibitory effects on various enzymes and receptors, making them relevant in the treatment of metabolic disorders, inflammatory conditions, and neurological diseases. The dioxo-pyrrolidinone moiety, in particular, has been associated with strong binding interactions due to its ability to form hydrogen bonds and participate in hydrophobic interactions with biological targets.

Recent studies have highlighted the importance of pyrrolidinone derivatives in the development of novel therapeutic agents. For example, researchers have demonstrated that modifications to the benzyl substituent can significantly alter the pharmacokinetic properties of these compounds. This flexibility allows for fine-tuning of their biological activity, making them suitable for targeted drug delivery systems. Additionally, the acetic acid moiety at the C1 position provides a carboxylic acid group that can be further functionalized to enhance solubility or improve binding affinity.

The synthesis of (3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include condensation reactions to form the pyrrolidinone ring followed by selective functionalization at the 3-position with a benzyl group. The introduction of the dioxo group at positions 2 and 5 enhances the electrophilic nature of the molecule, making it more reactive towards nucleophilic substitution reactions.

In terms of applications, this compound has shown promise in preclinical studies as a lead compound for further drug development. Its structural features make it a versatile building block for designing molecules with enhanced therapeutic efficacy. For instance, derivatives of this compound have been investigated for their potential role in inhibiting key enzymes involved in metabolic pathways such as glycolysis and lipogenesis. These pathways are often dysregulated in diseases such as diabetes and obesity, making such inhibitors highly sought after.

The chemical properties of (3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid also make it an interesting candidate for use in material science applications. Its ability to form stable complexes with other molecules suggests potential uses in catalysis and molecular recognition systems. Furthermore, its solubility profile can be tailored through structural modifications to suit specific industrial applications.

As research continues to advance, new methodologies for synthesizing and functionalizing pyrrolidinone derivatives are being developed. These advancements will likely lead to an increased number of novel compounds entering preclinical testing pipelines. The unique structural features of (3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid make it a cornerstone molecule for these efforts.

In conclusion, (3-Benzyl-2,5-dioxo-pyrrolidin-1-yl)-acetic acid (CAS No. 332849-43-1) represents a significant advancement in chemical biology and pharmaceutical research. Its versatile structure and potential biological activities position it as a valuable tool for developing new therapeutic agents and materials. As scientific understanding continues to evolve, this compound will undoubtedly play an important role in future research endeavors.